4-[5-[(1H-benzimidazol-2-ylmethyl)sulfanyl]-4-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]phenyl methyl ether

• CAS No.: 618880-66-3
• Molecular Formula: C23H18ClN5OS
• Molecular Weight: 447.9 g/mol
• IUPAC Name: 2-[[4-(4-chlorophenyl)-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanylmethyl]-1H-benzimidazole
• InChI: InChI=1S/C23H18ClN5OS/c1-30-18-12-6-15(7-13-18)22-27-28-23(29(22)17-10-8-16(24)9-11-17)31-14-21-25-19-4-2-3-5-20(19)26-21/h2-13H,14H2,1H3,(H,25,26)
• InChI Key: AYRUBVQHDVFYRE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(N2C3=CC=C(C=C3)Cl)SCC4=NC5=CC=CC=C5N4

Description

The compound 4-[5-[(1H-benzimidazol-2-ylmethyl)sulfanyl]-4-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]phenyl methyl ether (CAS: 618880-66-3) is a triazole derivative with a molecular formula of C23H18ClN5OS and a molecular weight of 447.9 g/mol . Its structure comprises:

• A 1,2,4-triazole core substituted at positions 3, 4, and 3.
• A 4-chlorophenyl group at position 2.
• A methoxyphenyl group at position 2.
• A benzimidazole-methylsulfanyl moiety at position 4.

This compound is part of a broader class of 1,2,4-triazole derivatives known for their diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties .

Preparation Methods

The synthesis of 4-[5-[(1H-benzimidazol-2-ylmethyl)sulfanyl]-4-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]phenyl methyl ether typically involves multiple steps. One common synthetic route includes the reaction of 1,3-dihydro-2H-1,3-benzimidazole-2-thione with 4-fluorobenzaldehyde in dimethyl sulfoxide (DMSO) to form an intermediate compound . This intermediate is then further reacted with other reagents to form the final product.

Chemical Reactions Analysis

4-[5-[(1H-benzimidazol-2-ylmethyl)sulfanyl]-4-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]phenyl methyl ether can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents include sodium borohydride or lithium aluminum hydride.

Substitution: This compound can participate in nucleophilic substitution reactions, often using reagents like sodium hydroxide or potassium carbonate. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: Researchers study its interactions with biological molecules to understand its potential as a therapeutic agent.

Medicine: Preliminary studies suggest it may have applications in drug development, particularly for targeting specific molecular pathways.

Industry: Its unique chemical properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action for 4-[5-[(1H-benzimidazol-2-ylmethyl)sulfanyl]-4-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]phenyl methyl ether involves its interaction with specific molecular targets. The benzimidazole moiety is known to interact with various enzymes and receptors, potentially inhibiting their activity. The triazole ring may also play a role in binding to specific proteins, thereby modulating their function .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table compares key structural features and biological activities of the target compound with analogous triazole derivatives:

Compound (CAS)	Core Structure	Substituents	Molecular Weight (g/mol)	Notable Activities
618880-66-3 (Target)	1,2,4-Triazole	4-(4-Cl-phenyl), 3-(4-MeO-phenyl), 5-(benzimidazole-methylsulfanyl)	447.9	Likely anticancer/antimicrobial*
476486-05-2	1,2,4-Triazole	4-(4-Cl-phenyl), 5-(4-methylphenyl), acetamide side chain	460.3	Antimicrobial
618427-38-6	1,2,4-Triazole	4-Ethyl, 5-(3,4-dichlorobenzylthio), pyrazine ring	438.3	Antioxidant
2-{[4-Ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide	1,2,4-Triazole	4-Ethyl, 5-pyrazinyl, acetamide-methoxyphenyl	442.4	Anti-inflammatory
20852-27-1	Pyrazole	4-Chlorophenyl, imidazol-1-ylsulfonyl	371.8	Fungicidal

Key Observations:

• Benzimidazole Integration: The target compound’s benzimidazole-methylsulfanyl group distinguishes it from simpler analogues.
• Methoxy vs. Electron-Withdrawing Groups : The methoxyphenyl substituent in the target compound is an electron-donating group, which may improve solubility and bioavailability relative to electron-withdrawing groups (e.g., nitro, sulfonyl) in analogues like 618427-38-6 .
• Chlorophenyl Impact : The 4-chlorophenyl group is a common feature in antimicrobial triazoles (e.g., 476486-05-2 ), likely contributing to hydrophobic interactions with bacterial targets .

Physicochemical Properties

• Solubility : The methoxyphenyl group in the target compound likely enhances water solubility compared to chlorophenyl or nitro-substituted analogues .
• Melting Point : Bulky substituents (e.g., benzimidazole) may increase melting points due to improved crystal packing .